Cas no 733790-97-1 ((3-Amino-1-benzofuran-2-yl)(3,4-dimethoxyphenyl)methanone)

• Product Name: (3-Amino-1-benzofuran-2-yl)(3,4-dimethoxyphenyl)methanone
• CAS No: 733790-97-1
• MF: C₁₇H₁₅NO₄
• MW: 297.305304765701
• MDL: MFCD04636552
• CID: 3041282
• PubChem ID: 2475030
• Update Time: 2025-10-30

(3-Amino-1-benzofuran-2-yl)(3,4-dimethoxyphenyl)methanone Chemical and Physical Properties

Names and Identifiers

• (3-Aminobenzofuran-2-yl)(3,4-dimethoxyphenyl)methanone
• (3-amino-1-benzofuran-2-yl)(3,4-dimethoxyphenyl)methanone
• BBL030279
• SBB081272
• STL146361
• AK422456
• R8507
• 2-(3,4-dimethoxybenzoyl)-1-benzofuran-3-amine
• Z56961005
• 3-aminobenzo[d]furan-2-yl 3,4-dimethoxyphenyl ketone
• methanone, (3-amino-2-benzofuranyl)(3,4-dimethoxyphenyl)-
• 733790-97-1
• MFCD04636552
• ALBB-018347
• C76341
• CS-0150593
• AKOS000276063
• CCG-126378
• AB00675460-01
• (3-amino-1-benzofuran-2-yl)-(3,4-dimethoxyphenyl)methanone
• F1607-0676
• DS-18705
• (3-Amino-1-benzofuran-2-yl)(3,4-dimethoxyphenyl)methanone

• MDL： MFCD04636552
• Inchi： 1S/C17H15NO4/c1-20-13-8-7-10(9-14(13)21-2)16(19)17-15(18)11-5-3-4-6-12(11)22-17/h3-9H,18H2,1-2H3
• InChI Key： MTSIFOMCTCZFPC-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2C(=C1C(C1C=CC(=C(C=1)OC)OC)=O)N

Computed Properties

• Exact Mass: 297.10010796g/mol
• Monoisotopic Mass: 297.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 402
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.7
• XLogP3: 3.8

Experimental Properties

• Boiling Point: 513.9±50.0°C at 760 mmHg

(3-Amino-1-benzofuran-2-yl)(3,4-dimethoxyphenyl)methanone Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Keep in dark place,Inert atmosphere,Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on (3-Amino-1-benzofuran-2-yl)(3,4-dimethoxyphenyl)methanone

The Compound CAS No. 733790-97-1: (3-Amino-1-benzofuran-2-yl)(3,4-dimethoxyphenyl)methanone

CAS No. 733790-97-1 refers to the compound known as (3-Amino-1-benzofuran-2-yl)(3,4-dimethoxyphenyl)methanone, a unique organic molecule with significant potential in various chemical and biological applications. This compound is characterized by its complex structure, which includes a benzofuran moiety and a methanone group, both of which contribute to its intriguing chemical properties.

The structure of (3-Amino-1-benzofuran-2-yl)(3,4-dimethoxyphenyl)methanone is particularly notable for its aromaticity and functional groups. The benzofuran ring system is a fused bicyclic structure consisting of a benzene ring and a furan ring, which introduces significant electronic conjugation and stability. The presence of the amino group (-NH2) at the 3-position of the benzofuran ring further enhances the compound's reactivity and potential for bioactivity. Additionally, the methanone group (C=O) attached to the 2-position of the benzofuran ring introduces electrophilic character, making it susceptible to nucleophilic attack in various chemical reactions.

Recent studies have highlighted the importance of compounds like CAS No. 733790-97-1 in drug discovery and development. The methanone group in such compounds can serve as a versatile platform for further functionalization, enabling the creation of derivatives with enhanced pharmacokinetic properties. For instance, researchers have explored the use of this compound as a precursor for synthesizing bioactive molecules with potential anti-cancer and anti-inflammatory activities.

The synthesis of (3-Amino-1-benzofuran-2-yl)(3,4-dimethoxyphenyl)methanone involves a series of carefully controlled reactions. Typically, the process begins with the preparation of the benzofuran derivative through cyclization reactions involving appropriate starting materials such as o-hydroxybenzaldehyde or related compounds. Subsequent steps involve the introduction of the amino group and the methanone moiety through nucleophilic substitution or condensation reactions.

One of the most promising applications of this compound lies in its potential as a building block for more complex molecules with therapeutic relevance. For example, researchers have demonstrated that derivatives of this compound can exhibit selective inhibition against certain enzymes associated with neurodegenerative diseases, such as acetylcholinesterase (AChE). This suggests that further exploration into its biological activity could lead to novel treatments for conditions like Alzheimer's disease.

In terms of chemical stability, CAS No. 733790-97-1 demonstrates moderate stability under standard laboratory conditions. However, it is susceptible to degradation under strong acidic or basic conditions due to the reactivity of its functional groups. Proper storage conditions, such as maintaining it in an inert atmosphere and at low temperatures, are essential to preserve its integrity.

The study of compounds like (3-Amino-1-benzofuran-2-yl)(3,4-dimethoxyphenyl)methanone has also contributed significantly to our understanding of molecular recognition and supramolecular chemistry. Its unique structure allows for interactions with various biomolecules, making it a valuable tool in studying molecular interactions at the cellular level.

In conclusion, CAS No. 733790-97-1 represents a fascinating compound with diverse applications in organic synthesis and drug discovery. Its complex structure and functional groups make it an ideal candidate for further research into bioactive molecules with therapeutic potential. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in advancing chemical science.